Cas no 192717-48-9 (3-(Pyridin-3-yl)cyclohexanone)

• Product Name: 3-(Pyridin-3-yl)cyclohexanone
• CAS No: 192717-48-9
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• MDL: MFCD20336459
• CID: 116226
• PubChem ID: 22100878
• Update Time: 2025-10-12

3-(Pyridin-3-yl)cyclohexanone Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone,3-(3-pyridinyl)-
• 3-(pyridin-3-yl)cyclohexanone
• Cyclohexanone, 3-(3-pyridinyl)- (9CI)
• 3-pyridin-3-ylcyclohexanone
• MFCD20336459
• YVMAOAQUIBACCC-UHFFFAOYSA-N
• CS-0214849
• SCHEMBL1070252
• 3-(pyridin-3-yl)cyclohexan-1-one
• EN300-198940
• 3-pyridin-3-yl-cyclohexanone
• 3-pyridin-3-ylcyclohexan-1-one
• FT-0727850
• 192717-48-9
• AKOS013846359
• 3-(Pyridin-3-yl)cyclohexanone

• MDL： MFCD20336459
• Inchi： 1S/C11H13NO/c13-11-5-1-3-9(7-11)10-4-2-6-12-8-10/h2,4,6,8-9H,1,3,5,7H2
• InChI Key： YVMAOAQUIBACCC-UHFFFAOYSA-N
• SMILES： O=C1CCCC(C2C=NC=CC=2)C1

Computed Properties

• Exact Mass: 175.09979
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-(Pyridin-3-yl)cyclohexanone

Recent Advances in the Study of 3-(Pyridin-3-yl)cyclohexanone (CAS: 192717-48-9) in Chemical Biology and Pharmaceutical Research

3-(Pyridin-3-yl)cyclohexanone (CAS: 192717-48-9) is a structurally unique compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This bicyclic scaffold, featuring a pyridine ring fused to a cyclohexanone moiety, presents versatile opportunities for drug discovery and biological probe development. Recent studies have elucidated its potential as a privileged structure in medicinal chemistry, particularly in the design of kinase inhibitors and central nervous system (CNS) targeting agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a precursor in synthesizing novel dopamine D3 receptor-selective ligands. Researchers optimized the 3-(Pyridin-3-yl)cyclohexanone scaffold to achieve sub-nanomolar affinity while maintaining excellent selectivity over D2 receptors, addressing a long-standing challenge in neuropharmacology. The structural flexibility of this core allowed for systematic modifications that fine-tuned receptor interactions, as revealed by X-ray crystallography studies of ligand-receptor complexes.

In oncology research, derivatives of 192717-48-9 have shown promise as allosteric modulators of protein kinases. A Nature Chemical Biology publication highlighted its incorporation into covalent inhibitors targeting EGFR T790M mutations, with the cyclohexanone ring serving as a key conformational constraint element. The electron-deficient pyridine moiety was found to participate in critical hydrogen bonding interactions with the kinase hinge region, while the ketone functionality enabled strategic derivatization for potency optimization.

The compound's metabolic stability and blood-brain barrier permeability have been systematically investigated in recent ADME studies. A 2024 report in Drug Metabolism and Disposition characterized its favorable pharmacokinetic profile, with particular emphasis on the reduced susceptibility to cytochrome P450-mediated oxidation compared to simpler aryl ketones. These findings support its growing application in CNS drug discovery programs.

Emerging synthetic methodologies have expanded access to structurally diverse analogs. A recent ACS Catalysis paper described an asymmetric organocatalytic approach to enantioenriched 3-(Pyridin-3-yl)cyclohexanone derivatives, achieving >99% ee through novel amine-thiourea catalyst systems. This technological advancement addresses previous challenges in accessing stereochemically pure forms of this scaffold for biological evaluation.

Current research directions focus on exploiting the compound's unique physicochemical properties for targeted protein degradation strategies. Several biotech companies have incorporated 192717-48-9 derivatives into PROTAC (Proteolysis Targeting Chimera) designs, leveraging its balanced hydrophobicity and spatial geometry to facilitate ternary complex formation between target proteins and E3 ubiquitin ligases.

In conclusion, 3-(Pyridin-3-yl)cyclohexanone continues to emerge as a valuable scaffold in medicinal chemistry, with recent studies uncovering new applications across multiple therapeutic areas. Its structural features enable diverse molecular interactions while maintaining favorable drug-like properties, positioning it as a compound of growing importance in pharmaceutical research and development.